Cas no 1202040-37-6 ((R)-Tert-butyl 2-(piperidin-2-yl)acetate)

• Product Name: (R)-Tert-butyl 2-(piperidin-2-yl)acetate
• CAS No: 1202040-37-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 1016417
• Update Time: 2025-06-14

(R)-Tert-butyl 2-(piperidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 2-(piperidin-2-yl)acetate
• tert-butyl (R)-2-(piperidin-2'-yl)ethanoate
• (R)-Tert-butyl 2-(piperidin-2-yl)acetate

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)8-9-6-4-5-7-12-9/h9,12H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： BDRXMXIQSCEXQG-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(C[C@H]1CCCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (R)-Tert-butyl 2-(piperidin-2-yl)acetate

Comprehensive Overview of (R)-Tert-butyl 2-(piperidin-2-yl)acetate (CAS No. 1202040-37-6): Properties, Applications, and Industry Insights

In the realm of chiral intermediates and fine chemicals, (R)-Tert-butyl 2-(piperidin-2-yl)acetate (CAS No. 1202040-37-6) has garnered significant attention for its versatile applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its piperidine backbone and tert-butyl ester group, serves as a critical building block for asymmetric synthesis and drug development. Its enantiopure (R)-configuration makes it particularly valuable for crafting bioactive molecules with high stereoselectivity, aligning with the growing demand for chiral drugs in modern therapeutics.

The structural uniqueness of (R)-Tert-butyl 2-(piperidin-2-yl)acetate lies in its ability to act as a precursor for N-heterocyclic compounds, which are pivotal in designing CNS-targeting agents and enzyme inhibitors. Recent studies highlight its role in optimizing drug bioavailability and metabolic stability, addressing key challenges in medicinal chemistry. As the pharmaceutical industry shifts toward personalized medicine, the demand for high-purity chiral intermediates like this compound has surged, driven by trends such as green chemistry and sustainable synthesis.

From a synthetic perspective, CAS 1202040-37-6 is often synthesized via stereoselective hydrogenation or enzymatic resolution, methods that align with the industry’s push for low-waste processes. Researchers frequently explore its reactivity in cross-coupling reactions and protecting group strategies, making it a staple in peptide mimetics and small-molecule drug discovery. Notably, its tert-butyl ester moiety offers advantages in prodrug design, a hot topic in bioconjugation and targeted drug delivery systems.

Beyond pharmaceuticals, (R)-Tert-butyl 2-(piperidin-2-yl)acetate finds niche applications in agrochemicals and flavor/fragrance industries, where chiral specificity enhances product efficacy. Its stability under acidic/basic conditions and compatibility with microwave-assisted synthesis further broaden its utility. As AI-driven molecular design gains traction, this compound’s data-rich profile (e.g., LogP, pKa) supports computational modeling efforts, answering frequent queries about structure-activity relationships (SAR) in online forums.

Regulatory and safety profiles of CAS 1202040-37-6 adhere to global standards like REACH and ICH guidelines, ensuring its suitability for GMP manufacturing. Suppliers often emphasize batch-to-batch consistency and HPLC purity (>98%), addressing end-user concerns about impurity control. With the rise of blockchain-enabled supply chains, traceability of such intermediates has become a selling point, resonating with quality-centric buyers.

In summary, (R)-Tert-butyl 2-(piperidin-2-yl)acetate exemplifies the intersection of chiral technology and industrial innovation. Its multifaceted role in API development, coupled with eco-friendly synthesis routes, positions it as a compound of enduring relevance. For researchers querying "chiral building blocks for drug discovery" or "piperidine derivatives in pharma," this molecule offers a compelling case study in molecular optimization and process chemistry.